9-methyl-2-(methylthio)-6,8,9,10-tetrahydropyrimido[4,5-b]-1,8-naphthyridin-5(7H)-one

• IUPAC Name: 9-methyl-2-methylsulfanyl-6,7,8,10-tetrahydropyrimido[4,5-b][1,8]naphthyridin-5-one
• InChI: InChI=1S/C12H14N4OS/c1-16-5-3-4-7-9(17)8-6-13-12(18-2)15-10(8)14-11(7)16/h6H,3-5H2,1-2H3,(H,13,14,15,17)
• InChI Key: BVFRASHCKXDNHZ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1NC3=NC(=NC=C3C2=O)SC
• Molecular Formula: C12H14N4OS
• Molecular Weight: 262.33 g/mol

Description

Synthesis Analysis

The synthesis of naphthyridine derivatives, including compounds similar to "9-methyl-2-(methylthio)-6,8,9,10-tetrahydropyrimido[4,5-b]-1,8-naphthyridin-5(7H)-one," often involves microwave-assisted methods or classical condensation reactions. For instance, microwave-assisted synthesis has been reported to yield naphthyridin-4(3H,5H,10H)-ones from the reaction of 6-amino-2-methylthiopyrimidin-4(3H)-one with various piperidones, demonstrating the potential to produce compounds with significant antitumor activity (Insuasty et al., 2013). Another approach involves the condensation of benzyl-4-piperidinone with aromatic aldehydes and aminouracils, indicating versatile methods for synthesizing tetrahydropyrimido[4,5-b][1,6]naphthyridine derivatives (Ghandi et al., 2020).

Molecular Structure Analysis

The molecular structure of naphthyridine derivatives is characterized by X-ray crystallography and analytical data. These compounds typically feature a complex heterocyclic framework that contributes to their biological activity and chemical reactivity. The precise arrangement of atoms within the naphthyridine core influences the compound's interactions with biological targets, which is crucial for designing molecules with desired properties (Ghandi et al., 2020).

Chemical Reactions and Properties

Naphthyridine derivatives engage in various chemical reactions, highlighting their reactivity and potential for further functionalization. For example, transformations under the action of dimethyl acetylene dicarboxylate (DMAD) demonstrate the versatility of tetrahydrobenzo[b][1,6]naphthyridines and related compounds in synthetic chemistry. These reactions can lead to diverse products, emphasizing the compounds' utility as intermediates in organic synthesis (Voskressensky et al., 2005).